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Compound of Interest

Compound Name: Cerium(III) chloride

Cat. No.: B1198290 Get Quote

This document provides critical safety protocols and logistical guidance for the handling and

disposal of Cerium(III) chloride in a laboratory setting. Adherence to these procedures is

essential for ensuring the safety of researchers, scientists, and drug development

professionals.

Cerium(III) chloride, in both its anhydrous and heptahydrate forms, is a chemical that requires

careful handling due to its potential health hazards. It can cause severe skin burns and eye

damage.[1][2][3] The toxicological properties of this material have not been fully investigated,

warranting a cautious approach.[4] It is also hygroscopic, meaning it readily absorbs moisture

from the air.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Cerium(III) chloride:
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a full-face

shield.[5][6][7] Must conform to

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

To protect against dust

particles and chemical

splashes that can cause

serious eye damage.[1][2]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber with >0.11 mm

thickness is a suitable option).

[1] Wear appropriate protective

clothing to prevent skin

exposure.[4][5]

To prevent skin contact which

can cause severe burns and

irritation.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

dust is generated and

ventilation is inadequate.[4][6]

[8]

To protect against inhalation of

dust particles which may cause

respiratory irritation.[8]

Quantitative Exposure Limits
No specific Occupational Safety and Health Administration (OSHA) Permissible Exposure

Limits (PELs) or American Conference of Governmental Industrial Hygienists (ACGIH)

Threshold Limit Values (TLVs) have been established for Cerium(III) chloride.[4] Given the

lack of established exposure limits, all handling should be conducted in a manner that

minimizes any potential for exposure.

Experimental Protocol: Safe Handling of Cerium(III)
Chloride
1. Engineering Controls:

Always handle Cerium(III) chloride within a certified chemical fume hood to minimize
inhalation exposure.[5][6]
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Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the handling area.[5][7]

2. Personal Protective Equipment (PPE) Donning:

Before handling the chemical, don all required PPE as specified in the table above.

3. Handling Procedure:

Handle under an inert, dry atmosphere if working with the anhydrous form to prevent
absorption of moisture.[5][9]
Avoid the formation of dust during handling.[6][8]
Carefully weigh and transfer the chemical, keeping the container tightly sealed when not in
use.[4][6]
Wash hands thoroughly after handling and before leaving the laboratory.[1][4]

4. Storage:

Store Cerium(III) chloride in a tightly closed container in a cool, dry, and well-ventilated
area.[4][5][8]
Store away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[5][7]

Disposal Plan
1. Waste Collection:

All solid waste contaminated with Cerium(III) chloride, including empty containers, should
be collected in a designated and clearly labeled hazardous waste container.[4][6]

2. Spill Management:

In the event of a spill, evacuate the area.
Wearing appropriate PPE, carefully sweep or vacuum up the spilled material and place it into
a suitable, sealed container for disposal.[4][8]
Avoid generating dust during cleanup.[6][8]
Do not flush spills into the sewer system.[5][8]

3. Waste Disposal:
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Dispose of Cerium(III) chloride waste through a licensed hazardous waste disposal
company.[8]
Follow all local, state, and federal regulations for hazardous waste disposal.[1] Contaminated
packaging should be treated as hazardous waste.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[4]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Cerium(III) Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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